2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]acetamide
• InChI: InChI=1S/C16H18FNO3/c1-16(20,10-14-3-2-8-21-14)11-18-15(19)9-12-4-6-13(17)7-5-12/h2-8,20H,9-11H2,1H3,(H,18,19)
• InChI Key: QXYQRRODMUEVQD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)CC2=CC=C(C=C2)F)O
• Molecular Formula: C16H18FNO3
• Molecular Weight: 291.32 g/mol

Description

2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as FFA-1 agonist and has been found to have a number of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide involves binding to the FFA-1 receptor. This binding activates a number of signaling pathways that ultimately lead to the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide has a number of biochemical and physiological effects. These include the regulation of glucose and lipid metabolism, as well as the promotion of insulin secretion. Additionally, this compound has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide in lab experiments is its specificity for the FFA-1 receptor. This allows for the precise manipulation of this receptor and the signaling pathways it activates. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving 2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide. One area of interest is the development of more potent and selective FFA-1 agonists for use in the treatment of metabolic disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in other areas of research.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide involves the reaction of 4-fluoroaniline with furan-2-carbaldehyde followed by the reaction with 2-hydroxy-2-methylpropanenitrile and then the reaction with acetic anhydride. The final product is obtained through purification and isolation.

Scientific Research Applications

2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)acetamide has been studied for its potential applications in scientific research. One of the main areas of interest is its role as an FFA-1 agonist. FFA-1 is a receptor that is involved in the regulation of glucose and lipid metabolism. As such, FFA-1 agonists have potential applications in the treatment of metabolic disorders such as type 2 diabetes.